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Compound of Interest

Compound Name: (6S)-Tetrahydrofolic acid

Cat. No.: B8772586 Get Quote

Introduction

(6S)-Tetrahydrofolic acid (THF) is the biologically active form of folate (Vitamin B9) and a

critical coenzyme in one-carbon metabolism. It plays a pivotal role in the synthesis of purines

and thymidylate, essential precursors for DNA and RNA synthesis, and in the metabolism of

several amino acids. Due to its reduced pteridine ring, (6S)-Tetrahydrofolic acid is an

inherently unstable molecule, highly susceptible to degradation by oxidation, light, and heat.[1]

Therefore, strict adherence to proper handling and storage protocols is essential to maintain its

integrity and ensure reliable experimental outcomes. These application notes provide detailed

guidelines for researchers, scientists, and drug development professionals on the safe

handling, storage, and preparation of solutions of (6S)-Tetrahydrofolic acid powder.

Product Information and Physical Properties
(6S)-Tetrahydrofolic acid is typically supplied as a solid powder. Its key properties are

summarized below.
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Property Value Reference

CAS Number 71963-69-4 [2]

Molecular Formula C₁₉H₂₃N₇O₆ [3]

Molecular Weight 445.43 g/mol [3]

Appearance Solid [2]

Water Solubility (Free Acid)
Very low (e.g., 0.0022% at RT

for one crystalline form)
[4]

Safety, Handling, and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) classify the pure substance as not hazardous under the

Globally Harmonized System (GHS)[2][3], it is prudent to handle it as a potentially hazardous

chemical. It can be an irritant, and inhalation of dust should be avoided.[5][6]

2.1. General Handling Precautions

Handle in a well-ventilated area, preferably within a chemical fume hood or under a nitrogen

atmosphere to minimize oxidation.[6][7]

Avoid the formation and inhalation of dust.

Avoid contact with skin and eyes.[6]

Keep away from strong oxidizing agents, strong acids, and strong alkalis.[3]

Use non-sparking tools and take precautionary measures against static discharge.[6]

2.2. Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Reference

Eye/Face
Tightly fitting safety goggles

with side-shields.
[6]

Hand
Appropriate chemical-

impermeable protective gloves.
[6]

Skin and Body

Lab coat. Impervious clothing

may be necessary for larger

quantities.

[3][6]

Respiratory

A NIOSH-approved air-

purifying respirator is

recommended for dust.

[3][5]

2.3. First Aid Measures

After Inhalation: Move to fresh air. If breathing is difficult, consult a physician.[2]

After Skin Contact: Wash off with soap and plenty of water.[6]

After Eye Contact: Rinse opened eye for several minutes under running water.[2]

After Swallowing: If symptoms persist, consult a doctor.[2]

Storage and Stability
The stability of (6S)-Tetrahydrofolic acid is the most critical factor for its successful use.

Crystalline forms are generally more stable than amorphous powders.[1][8] Degradation is

primarily caused by oxidation, light, moisture, and elevated temperatures.

3.1. Recommended Storage Conditions
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Parameter Long-Term Storage
Short-Term Storage
(Working Stock)

Temperature -20°C -20°C or -80°C (for solutions)

Atmosphere
Store under an inert gas (e.g.,

Nitrogen).

Flush aliquots with inert gas

before sealing.

Light
Protect from light (use amber

or opaque vials).

Protect from light (use amber

or opaque vials).

Container
Keep container tightly sealed

and dry.

Keep container tightly sealed

and dry.

References:[1][3]

3.2. Factors Affecting Stability

Factor Effect and Mitigation Strategy

Oxygen

Highly susceptible to oxidation. Handle and

store under an inert atmosphere (Nitrogen or

Argon). Use de-gassed solvents.[1]

Moisture/Humidity
Sensitive to moisture.[1] Store in a desiccator

and keep containers tightly sealed.

Light

Light-sensitive. Always store in light-protecting

containers and minimize light exposure during

handling.

Temperature
Degrades at elevated temperatures. Long-term

storage must be at -20°C.[3]

pH

Stability is pH-dependent. While dissolution is

aided by basic pH, prolonged exposure can

cause degradation. Crystalline forms are often

prepared at a specific pH (e.g., 3.5-5.5) for

optimal stability.[4]
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Experimental Protocols
4.1. Protocol: Preparation of a Stabilized Aqueous Stock Solution

Solutions of (6S)-Tetrahydrofolic acid are unstable and should be prepared fresh for each

experiment.[3] This protocol describes the preparation of a stock solution using an antioxidant

to improve stability for immediate use.

Materials:

(6S)-Tetrahydrofolic acid powder

High-purity, deionized water

Ascorbic acid or 2-Mercaptoethanol (as an antioxidant)

Phosphate or Tris buffer

Sodium Hydroxide (NaOH) solution (e.g., 1 M)

Inert gas (Nitrogen or Argon)

Amber or opaque microcentrifuge tubes

Procedure:

Prepare an Anaerobic Antioxidant Buffer:

Prepare the desired buffer (e.g., 100 mM phosphate buffer, pH 7.4).

Add an antioxidant such as 0.1% (w/v) ascorbic acid or 10 mM 2-Mercaptoethanol.

Thoroughly de-gas the buffer by sparging with nitrogen or argon for at least 20 minutes to

remove dissolved oxygen.

Weigh the Powder:

Allow the container of (6S)-THF powder to equilibrate to room temperature before opening

to prevent moisture condensation.
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Working quickly in a low-light environment (or under a red safety light), weigh the required

amount of powder.

Dissolution:

Suspend the weighed powder in the anaerobic antioxidant buffer. The free acid has very

low solubility in neutral or acidic water.[4]

While stirring gently, add the NaOH solution dropwise until the powder is fully dissolved.

Dissolution typically occurs at a pH above 7.5.[9] Avoid using a strong vortex, which can

introduce oxygen.

Final Steps:

Once dissolved, use the solution immediately for the best results.

If short-term storage is unavoidable, filter-sterilize (if required for the application) using a

0.22 µm syringe filter, aliquot into amber, airtight vials, flush the headspace with nitrogen,

seal tightly, and flash-freeze in liquid nitrogen before storing at -80°C.

Visualizations: Workflows and Biological Pathways
5.1. Experimental Workflow

The following diagram outlines the standard workflow for handling (6S)-Tetrahydrofolic acid
powder from receipt to experimental use.
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Caption: Workflow for handling (6S)-Tetrahydrofolic acid powder.

5.2. Biological Pathway: One-Carbon Metabolism

(6S)-Tetrahydrofolic acid is the central carrier of one-carbon units for essential biosynthetic

reactions. This diagram illustrates its core role in the folate cycle.
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Caption: Simplified diagram of the folate one-carbon metabolism cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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